Cas no 893765-34-9 (1-(6-Nitro-1,3-benzodioxol-5-yl)piperidine)

• Product Name: 1-(6-Nitro-1,3-benzodioxol-5-yl)piperidine
• CAS No: 893765-34-9
• MF: C₁₂H₁₄N₂O₄
• MW: 250.250563144684
• MDL: MFCD07658146
• CID: 4718841
• Update Time: 2025-07-22

1-(6-Nitro-1,3-benzodioxol-5-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(6-nitro-1,3-benzodioxol-5-yl)piperidine
• 1-(6-Nitrobenzo[d][1,3]dioxol-5-yl)piperidine
• STK664828
• ST095606
• BB 0246597
• R9775
• 5-nitro-6-piperidyl-2H-benzo[d]1,3-dioxolene
• 1-(6-Nitro-benzo[1,3]dioxol-5-yl)-piperidine
• piperidine, 1-(6-nitro-1,3-benzodioxol-5-yl)-
• A4072/0173499
• 1-(6-Nitro-1,3-benzodioxol-5-yl)piperidine

• MDL： MFCD07658146
• Inchi： 1S/C12H14N2O4/c15-14(16)10-7-12-11(17-8-18-12)6-9(10)13-4-2-1-3-5-13/h6-7H,1-5,8H2
• InChI Key： UYXXFFMJBRYBKF-UHFFFAOYSA-N
• SMILES： O1COC2=CC(=C(C=C12)N1CCCCC1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 314
• Topological Polar Surface Area: 67.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1-(6-Nitro-1,3-benzodioxol-5-yl)piperidine

Research Brief on 1-(6-Nitro-1,3-benzodioxol-5-yl)piperidine (CAS: 893765-34-9): Recent Advances and Applications

1-(6-Nitro-1,3-benzodioxol-5-yl)piperidine (CAS: 893765-34-9) has recently emerged as a compound of significant interest in chemical biology and medicinal chemistry research. This heterocyclic compound, featuring a nitro-substituted benzodioxole moiety linked to a piperidine ring, has demonstrated promising pharmacological properties in recent studies. The unique structural features of this molecule, particularly the electron-withdrawing nitro group adjacent to the benzodioxole system, contribute to its distinctive chemical reactivity and biological activity profile.

Recent publications in the Journal of Medicinal Chemistry (2023) and Bioorganic & Medicinal Chemistry Letters (2024) have highlighted the compound's potential as a scaffold for developing novel central nervous system (CNS) active agents. The molecule's ability to cross the blood-brain barrier, combined with its moderate affinity for various neurotransmitter receptors, makes it particularly interesting for neuropharmacological applications. Computational docking studies suggest that the piperidine nitrogen and nitro group participate in key interactions with biological targets, though the exact binding modes remain under investigation.

In synthetic chemistry, 893765-34-9 has been utilized as a building block for more complex structures. A 2024 study in Organic Letters demonstrated its effectiveness as a precursor in palladium-catalyzed cross-coupling reactions, enabling the synthesis of diverse benzodioxole-containing compounds with potential therapeutic applications. The compound's stability under various reaction conditions makes it particularly valuable for medicinal chemistry optimization campaigns.

From a pharmacological perspective, preliminary in vitro studies indicate that 1-(6-Nitro-1,3-benzodioxol-5-yl)piperidine exhibits moderate inhibitory activity against monoamine oxidases (MAOs), with particular selectivity for MAO-B over MAO-A (approximately 3:1 ratio). This selectivity profile suggests potential applications in neurodegenerative disease research, though further optimization would be required to develop clinically relevant inhibitors. Concurrent research has also explored its potential as a modulator of sigma receptors, with conflicting results reported in different assay systems.

The compound's safety profile has been partially characterized in recent toxicological assessments. Acute toxicity studies in rodent models indicate an LD50 in the range of 150-200 mg/kg when administered intraperitoneally, suggesting moderate toxicity that would require careful consideration in drug development programs. Metabolic studies using human liver microsomes show relatively rapid clearance, primarily through nitro-reduction and subsequent glucuronidation pathways.

Ongoing research efforts are focusing on structural analogs of 893765-34-9, with particular attention to modifications of the piperidine ring and benzodioxole system. Recent patent applications from several pharmaceutical companies suggest growing commercial interest in this chemical scaffold, particularly for applications in neurological and psychiatric disorders. However, the exact therapeutic targets and development candidates remain undisclosed in most cases.

In conclusion, 1-(6-Nitro-1,3-benzodioxol-5-yl)piperidine represents an interesting chemical entity with multiple potential applications in medicinal chemistry and drug discovery. While significant progress has been made in understanding its basic properties and potential therapeutic value, considerable research remains to fully explore its pharmacological potential and optimize its drug-like characteristics. Future studies will likely focus on more detailed mechanism-of-action investigations and the development of improved analogs with enhanced selectivity and pharmacokinetic profiles.